![molecular formula C18H18F2N2O4S B2703908 2,5-difluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide CAS No. 955254-58-7](/img/structure/B2703908.png)
2,5-difluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide
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Description
2,5-difluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H18F2N2O4S and its molecular weight is 396.41. The purity is usually 95%.
BenchChem offers high-quality 2,5-difluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-difluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Targeting Tubulin : This compound has been investigated for its potential as an anticancer agent due to its ability to inhibit tubulin polymerization. Tubulin is crucial for cell division, and disrupting its function can lead to cell cycle arrest and apoptosis in cancer cells .
- Combination Therapy : Researchers explore combining this compound with other chemotherapeutic agents to enhance their efficacy. Synergistic effects may arise when used alongside existing treatments .
- COX-2 Inhibition : 2,5-difluoro-N-[(4-methoxyphenyl)methyl]benzenesulfonamide has shown promise as a selective COX-2 inhibitor. COX-2 plays a role in inflammation, and inhibiting it can mitigate inflammatory responses .
- Neuroprotection : Investigations into its neuroprotective effects have revealed potential applications in neurodegenerative diseases. Researchers study its impact on neuronal survival, oxidative stress, and inflammation .
- Against Gram-Positive Bacteria : This compound exhibits antibacterial activity against certain Gram-positive bacteria. Researchers explore its mechanism of action and potential clinical applications .
- Tumor Imaging and Therapy : CAIX is overexpressed in many solid tumors. Inhibitors like 2,5-difluoro-N-[(4-methoxyphenyl)methyl]benzenesulfonamide can be used for targeted imaging and therapy in cancer patients .
- Photosensitizer : As a potential photosensitizer, this compound can be activated by light to generate reactive oxygen species. PDT is used in cancer treatment and other medical applications .
Anticancer Research
Anti-inflammatory Properties
Neurological Studies
Antibacterial Activity
Inhibition of Carbonic Anhydrase IX (CAIX)
Photodynamic Therapy (PDT)
properties
IUPAC Name |
2,5-difluoro-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O4S/c1-26-15-5-3-14(4-6-15)22-11-12(8-18(22)23)10-21-27(24,25)17-9-13(19)2-7-16(17)20/h2-7,9,12,21H,8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZYOKXPWWTWIOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.